Cas no 1821868-58-9 ((3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole)

• Product Name: (3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole
• CAS No: 1821868-58-9
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 5789752
• PubChem ID: 108124004
• Update Time: 2023-12-26

(3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-2-(2-nitrobenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrole
• 1821868-58-9
• EN300-1168903

• Inchi： 1S/C12H15N3O4S/c16-15(17)11-3-1-2-4-12(11)20(18,19)14-7-9-5-13-6-10(9)8-14/h1-4,9-10,13H,5-8H2/t9-,10+
• InChI Key： WSBREHDVLGAGBL-AOOOYVTPSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C[C@H]2CNC[C@H]2C1)(=O)=O

Computed Properties

• Exact Mass: 297.07832714g/mol
• Monoisotopic Mass: 297.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų